Cas no 663191-97-7 (Butanamide, 4,4,4-trifluoro-N-(3-methylphenyl)-3-oxo-)

Butanamide, 4,4,4-trifluoro-N-(3-methylphenyl)-3-oxo- structure
663191-97-7 structure
Product Name:Butanamide, 4,4,4-trifluoro-N-(3-methylphenyl)-3-oxo-
CAS No:663191-97-7
MF:C11H10F3NO2
MW:245.197813510895
CID:1708070
PubChem ID:83398434
Update Time:2025-04-21

Butanamide, 4,4,4-trifluoro-N-(3-methylphenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4,4,4-trifluoro-N-(3-methylphenyl)-3-oxo-
    • 4,4,4-Trifluoro-3-oxo-N-M-tolyl-butyraMide
    • AKOS023112867
    • 663191-97-7
    • 4,4,4-trifluoro-3-oxo-N-(m-tolyl)butanamide
    • DB-218526
    • Inchi: 1S/C11H10F3NO2/c1-7-3-2-4-8(5-7)15-10(17)6-9(16)11(12,13)14/h2-5H,6H2,1H3,(H,15,17)
    • InChI Key: HUZIAPIMSQSLQT-UHFFFAOYSA-N
    • SMILES: FC(C(CC(NC1C=CC=C(C)C=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 245.0664
  • Monoisotopic Mass: 245.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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